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Compound of Interest

5-Chloro-2-methoxyphenylboronic
Compound Name: o
aci

Cat. No.: B151775

Essential Safety and Handling Guide for 5-
Chloro-2-methoxyphenylboronic Acid

This guide provides crucial safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling 5-Chloro-2-methoxyphenylboronic
acid. Adherence to these protocols is essential for ensuring laboratory safety and minimizing
risk.

Chemical Identifier:

e Name: 5-Chloro-2-methoxyphenylboronic acid
e CAS Number: 89694-48-4[1]

e Molecular Formula: CICeH3(OCH3)B(OH)2

Hazard Summary: 5-Chloro-2-methoxyphenylboronic acid is categorized as a substance
that can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1] It is
crucial to handle this compound with care in a controlled laboratory environment.

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory for the handling of 5-Chloro-2-

methoxyphenylboronic acid to prevent exposure.

Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles are
mandatory. A full-face shield is
recommended when there is a

risk of splashing.[2]

To protect eyes from contact,
which can cause serious

irritation.[1]

Hand Protection

Chemically resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber) must be worn.[2][3]
Gloves should be inspected
before use and disposed of

properly after handling.

To prevent skin contact and

potential irritation.[1]

Body Protection

A laboratory coat is required.
For tasks with a higher risk of
exposure, a chemical-resistant
apron should be worn over the
lab coat.[2]

To protect skin from accidental

splashes or spills.

Respiratory Protection

For handling small quantities in
a certified chemical fume hood,
respiratory protection may not
be necessary. If dust or
aerosols are generated, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates should be used.[1]

[2]

To prevent irritation of the

respiratory tract.[1]

Operational Plan: Handling and Storage Protocols

Engineering Controls:
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» Always handle 5-Chloro-2-methoxyphenylboronic acid in a well-ventilated area, preferably
within a certified chemical fume hood.[2][4]

e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1][2]

Step-by-Step Handling Procedure:

e Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the
workspace within the fume hood by lining it with absorbent material to contain any potential
spills.

» Weighing and Transfer: When weighing the solid, do so in a manner that minimizes dust
generation. Use a spatula for transfers and handle the compound gently.

 In Solution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

o Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands
thoroughly with soap and water.[2]

Hygiene Measures:

e Avoid all personal contact, including the inhalation of dust or vapors.[2]

e Do not eat, drink, or smoke in the laboratory or areas where the chemical is handled.[1][2]
» Remove any contaminated clothing immediately and wash it before reuse.[1][2]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1]

Disposal Plan
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All waste generated from the use of 5-Chloro-2-methoxyphenylboronic acid, including
contaminated PPE, empty containers, and residual chemical, must be treated as hazardous

waste.

Step-by-Step Disposal Procedure:

Waste Collection: Collect all chemical waste in a designated, properly labeled, and sealed
hazardous waste container.

Contaminated Materials: Dispose of contaminated items such as gloves, absorbent pads,
and weighing papers in the same hazardous waste container.

Container Disposal: Empty containers should be rinsed with an appropriate solvent, and the
rinsate collected as hazardous waste. The rinsed container should then be disposed of in
accordance with institutional guidelines.

Regulatory Compliance: All waste disposal must be conducted in strict accordance with
local, state, and federal regulations.[1] Contact your institution's environmental health and
safety (EHS) department for specific guidance.

Emergency Procedures

Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[2]
Ventilate: Ensure the area is well-ventilated, if safe to do so.[2]

Contain: For small spills, use an inert absorbent material (e.g., sand or vermiculite) to
contain the spill. Avoid raising dust.[2][3]

Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container
for hazardous waste disposal.[1][2]

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

[2]

Report: Report the spill to the appropriate safety personnel.[2]
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First Aid Measures:

¢ Inhalation: Remove the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing. Seek medical attention if irritation occurs.

[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention.[1]

Workflow for Handling 5-Chloro-2-
methoxyphenylboronic Acid
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Caption: Workflow for the safe handling of 5-Chloro-2-methoxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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